9-Nitro-octadeca-9-enoic acid
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Overview
Description
9-Nitro-octadeca-9-enoic acid is a nitro-fatty acid, which is a type of bioactive lipid. These compounds are formed through the nitration of unsaturated fatty acids by reactive nitrogen species, such as nitric oxide and nitrogen dioxide . Nitro-fatty acids, including this compound, are known for their electrophilic properties and play significant roles in various biological processes, including inflammation and oxidative stress responses .
Preparation Methods
The synthesis of 9-Nitro-octadeca-9-enoic acid typically involves the nitration of octadecenoic acid. This can be achieved through the reaction of octadecenoic acid with nitrogen dioxide or nitric oxide under controlled conditions . The reaction conditions often include the use of solvents such as dichloromethane and the presence of catalysts to facilitate the nitration process . Industrial production methods may involve large-scale nitration reactors and continuous flow systems to ensure consistent product quality and yield .
Chemical Reactions Analysis
9-Nitro-octadeca-9-enoic acid undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form nitro-epoxides and other oxidized derivatives.
Reduction: Reduction reactions can convert the nitro group to an amino group, forming amino derivatives.
Substitution: The nitro group can be substituted with other functional groups through nucleophilic substitution reactions.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines . Major products formed from these reactions include nitro-epoxides, amino derivatives, and substituted nitro-fatty acids .
Scientific Research Applications
9-Nitro-octadeca-9-enoic acid has several scientific research applications:
Mechanism of Action
The mechanism of action of 9-Nitro-octadeca-9-enoic acid involves its electrophilic properties, which allow it to react with nucleophilic amino acids in proteins . This reaction leads to post-translational modifications of proteins, altering their function and regulating various signaling pathways . The compound targets molecular pathways involved in inflammation, oxidative stress, and metabolic regulation .
Comparison with Similar Compounds
9-Nitro-octadeca-9-enoic acid can be compared with other nitro-fatty acids, such as:
10-Nitro-octadeca-9-enoic acid: Similar in structure but with the nitro group at a different position.
9-Nitro-octadeca-9,12-dienoic acid: Contains additional double bonds, leading to different reactivity and biological effects.
12-Nitro-octadeca-9,12-dienoic acid: Another nitro-fatty acid with distinct structural and functional properties.
The uniqueness of this compound lies in its specific position of the nitro group, which influences its reactivity and biological activity .
Properties
Molecular Formula |
C18H33NO4 |
---|---|
Molecular Weight |
327.5 g/mol |
IUPAC Name |
9-nitrooctadec-9-enoic acid |
InChI |
InChI=1S/C18H33NO4/c1-2-3-4-5-6-8-11-14-17(19(22)23)15-12-9-7-10-13-16-18(20)21/h14H,2-13,15-16H2,1H3,(H,20,21) |
InChI Key |
CQOAKBVRRVHWKV-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCC=C(CCCCCCCC(=O)O)[N+](=O)[O-] |
Origin of Product |
United States |
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